S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hex-2-enethioate

• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hex-2-enethioate
• InChI: InChI=1S/C27H44N7O17P3S/c1-4-5-6-7-18(36)55-11-10-29-17(35)8-9-30-25(39)22(38)27(2,3)13-48-54(45,46)51-53(43,44)47-12-16-21(50-52(40,41)42)20(37)26(49-16)34-15-33-19-23(28)31-14-32-24(19)34/h6-7,14-16,20-22,26,37-38H,4-5,8-13H2,1-3H3,(H,29,35)(H,30,39)(H,43,44)(H,45,46)(H2,28,31,32)(H2,40,41,42)/t16-,20-,21-,22?,26-/m1/s1
• InChI Key: OINXHIBNZUUIMR-ZOGSZLKASA-N
• Canonical SMILES: CCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Isomeric SMILES: CCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Molecular Formula: C27H44N7O17P3S
• DSSTOX Substance ID: DTXSID60331509
• Molecular Weight: 863.7 g/mol
• CAS RN: 10018-93-6

Description

trans-2-Hexenoyl-CoA, also known as (2E)-hexenoyl-CoA or trans-hex-2-enoyl-CoA, belongs to the class of organic compounds known as medium-chain 2-enoyl coas. These are organic compounds containing a coenzyme A substructure linked to a medium-chain 2-enoyl chain of 5 to 12 carbon atoms. trans-2-Hexenoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). trans-2-Hexenoyl-CoA has been primarily detected in urine. Within the cell, trans-2-hexenoyl-CoA is primarily located in the cytoplasm. trans-2-Hexenoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, trans-2-hexenoyl-CoA is involved in the fatty acid metabolism pathway. trans-2-Hexenoyl-CoA is also involved in several metabolic disorders, some of which include long-chain-3-hydroxyacyl-CoA dehydrogenase deficiency (lchad), short chain acyl CoA dehydrogenase deficiency (scad deficiency), very-long-chain acyl CoA dehydrogenase deficiency (vlcad), and the glutaric aciduria type I pathway.

Scientific Research Applications

Probing Adenylyl Cyclases

A study by Emmrich et al. (2010) involved the synthesis of a hydrolytically stable, fluorescent-labeled ATP analog for studying the binding site and function of adenylyl cyclases (ACs). This compound was used to study its interaction with the edema factor (EF) AC exotoxin of Bacillus anthracis, demonstrating its potential in probing enzyme functions (Emmrich et al., 2010).

Cross-Coupling Reactions in Synthesis

Česnek et al. (2000) explored cross-coupling reactions of specific purine derivatives with organometallic reagents. This study contributes to the understanding of creating diverse acyclic nucleotide analogs through these reactions, which has implications in various fields of medicinal chemistry and drug design (Česnek et al., 2000).

Antiviral Activity Studies

Kim et al. (1990) conducted a study focusing on the synthesis of a specific guanine derivative, highlighting its potent activity against human cytomegalovirus. This research is significant in understanding the roles of such compounds in antiviral therapies (Kim et al., 1990).

Polymorphism in Pharmaceutical Compounds

A study by Vogt et al. (2013) examined polymorphic forms of an investigational pharmaceutical compound. This research is vital for the development and characterization of pharmaceuticals, ensuring their efficacy and safety (Vogt et al., 2013).

Citations

A Multiphasic Phylogenetic and Genomic Characterization of the Fungal Endophyte Stemphylium Strain PNW2016-02 and a Semi-Automated Bioinformatic Approach …

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As part of development of a human pathogen suppressing in plantae model system within Spinacia oleracea, a known pathogen transmitting produce plants, the secretome of the …

Number of citations: 2 search.proquest.com